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Compound of Interest

Compound Name: LCB 03-0110

Cat. No.: B15578511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LCB 03-0110 is a potent, multi-targeted tyrosine kinase inhibitor with significant activity against

c-Src, discoidin domain receptors (DDR1 and DDR2), Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2), and Janus kinase (JAK)/Signal Transducer and Activator of

Transcription 3 (STAT3) signaling pathways.[1] It also demonstrates inhibitory effects on

Bruton's tyrosine kinase (BTK) and spleen tyrosine kinase (Syk).[2][3][4][5] Its broad-spectrum

activity makes it a valuable tool in cancer research, fibrosis, and neurodegenerative disease

studies.[5] Proper preparation of stock solutions is critical for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for LCB
03-0110 due to its high solubilizing capacity. This document provides a detailed protocol for the

preparation, storage, and handling of LCB 03-0110 stock solutions in DMSO.

Quantitative Data Summary
For accurate and consistent preparation of LCB 03-0110 solutions, refer to the

physicochemical and solubility data summarized below.

Table 1: Physicochemical Properties of LCB 03-0110 Dihydrochloride
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Property Value Reference

Molecular Formula C₂₄H₂₃N₃O₂S·2HCl [2]

Molecular Weight 490.45 g/mol [2][3][6][7][8]

Appearance White to off-white solid

Purity ≥98% (HPLC) [2]

Table 2: Solubility and Storage of LCB 03-0110 Dihydrochloride

Parameter Information Reference

Solubility in DMSO Up to 100 mM [2][3]

Storage of Solid Compound
Desiccate at room temperature

or -20°C for long-term storage.
[2]

Storage of DMSO Stock

Solution

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM LCB 03-0110 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LCB 03-0110
dihydrochloride in DMSO.

Materials:

LCB 03-0110 dihydrochloride (solid powder)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

(Optional) Sonicator water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Preparation: Before opening, allow the vial of LCB 03-0110 to equilibrate to room

temperature to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of LCB 03-0110
powder. For 1 mL of a 10 mM stock solution, weigh 4.90 mg of LCB 03-0110 dihydrochloride

(MW: 490.45 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the LCB
03-0110 powder. For a 10 mM stock solution, if you weighed 4.90 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex for 2-5 minutes until the solid is completely dissolved.

The solution should be clear and free of particulates.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

vial in a room temperature water bath for 10-15 minutes.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the aliquots

at -20°C or -80°C.

Table 3: Volume of DMSO for Preparing LCB 03-0110 Stock Solutions
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Desired Concentration Mass of LCB 03-0110 Volume of DMSO to Add

1 mM 1 mg 2.04 mL

5 mM 1 mg 0.41 mL

10 mM 1 mg 0.20 mL

50 mM 5 mg 0.20 mL

100 mM 10 mg 0.20 mL

Calculations are based on a molecular weight of 490.45 g/mol . Batch-specific molecular

weights may vary.

Protocol 2: Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the LCB 03-0110 DMSO stock solution at room

temperature.

Dilution: Directly before use, dilute the stock solution to the desired final concentration in

your cell culture medium or assay buffer. To avoid precipitation, it is recommended to

perform serial dilutions in the buffer or medium.

DMSO Concentration: Ensure the final concentration of DMSO in the experimental setup is

kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cellular toxicity or off-target

effects. Always include a vehicle control (medium or buffer with the same final concentration

of DMSO) in your experiments.

Safety Precautions:

Always handle LCB 03-0110 and DMSO in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.
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DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid

direct contact with skin and eyes.[9]

Consult the Safety Data Sheet (SDS) for both LCB 03-0110 and DMSO before handling.

Visualizations
LCB 03-0110 Stock Solution Preparation Workflow
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Figure 1: Workflow for Preparing LCB 03-0110 Stock Solution
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Caption: A step-by-step workflow for the preparation of LCB 03-0110 stock solutions in DMSO.
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LCB 03-0110 Signaling Pathway Inhibition

Figure 2: Key Signaling Pathways Inhibited by LCB 03-0110
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Caption: LCB 03-0110 inhibits multiple key signaling pathways involved in cell proliferation and

angiogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://synapse.patsnap.com/drug/d97593f75cb94fad93ce1729f626d038
https://www.tocris.com/products/lcb-03-0110-dihydrochloride_5592
https://www.bio-techne.com/p/small-molecules-peptides/lcb-03-0110-dihydrochloride_5592
https://www.targetmol.com/compound/lcb%2003-0110%20dihydrochloride
https://pubmed.ncbi.nlm.nih.gov/22128347/
https://pubmed.ncbi.nlm.nih.gov/22128347/
https://pubmed.ncbi.nlm.nih.gov/22128347/
https://pubchem.ncbi.nlm.nih.gov/compound/LCB-03-0110-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/LCB-03-0110-dihydrochloride
https://www.guidechem.com/encyclopedia/lcb-03-0110-dihydrochloride-dic3587997.html
https://cenmed.com/lcb-03-0110-dihydrochloride-c007b-644063/
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.benchchem.com/product/b15578511#preparing-lcb-03-0110-stock-solutions-with-dmso
https://www.benchchem.com/product/b15578511#preparing-lcb-03-0110-stock-solutions-with-dmso
https://www.benchchem.com/product/b15578511#preparing-lcb-03-0110-stock-solutions-with-dmso
https://www.benchchem.com/product/b15578511#preparing-lcb-03-0110-stock-solutions-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578511?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

